3-cyano-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 3-cyano-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H14N2O2S/c19-10-14-3-1-4-16(9-14)18(21)20(11-15-6-7-22-13-15)12-17-5-2-8-23-17/h1-9,13H,11-12H2
• InChI Key: JOEWZZCPZOBVKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N(CC2=COC=C2)CC3=CC=CS3)C#N
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol
• CAS No.: 1421451-70-8

Description

3-cyano-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide is a chemical compound that has gained interest in scientific research due to its potential applications in medicinal chemistry. This compound is a member of the benzamide family and is classified as an N-substituted amide.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research in the area of heterocyclic chemistry has demonstrated the synthesis of compounds with structural similarities to 3-cyano-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide, showcasing their potential in creating a variety of heterocyclic compounds. For instance, studies have focused on the synthesis, characterization, and evaluation of Schiff bases and their antimicrobial activity, where compounds like 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes are synthesized using reactions that could be analogous to those involving the target compound (Arora, Saravanan, Mohan, & Bhattacharjee, 2013). These methodologies could potentially be applied to the synthesis and functionalization of the target compound, indicating its versatility in producing materials with antimicrobial properties.

Potential in Materials Science

Further, the synthetic strategies involving cyano and furan functionalities, as described in studies on the microwave-assisted tandem reaction of cyanopropargylic alcohols with thiophene-2-carboxylic acids to afford furan derivatives (Mal’kina, Volostnykh, Stepanov, Ushakov, Petrushenko, & Trofimov, 2013), suggest the potential use of the target compound in materials science. These compounds can be transformed into various heterocyclic structures, which are of interest for their electronic and photophysical properties, making them relevant for applications in organic electronics and dye-sensitized solar cells.

Anticancer Activity

The synthesis and biological evaluation of related compounds, such as derivatives of furan and thiophene with potential anticancer activity, offer insights into the application of this compound in pharmaceutical research. Derivatives like 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide have been prepared and tested for their anticancer activity, indicating that structurally similar compounds could exhibit promising biological activities (Horishny, Arshad, & Matiychuk, 2021). This suggests a potential avenue for the application of the target compound in the development of new anticancer agents.